1,3-Dinitrobenzene 1,3-Dinitrobenzene M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999)
1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin.
m-Dinitrobenzene can cause male reproductive toxicity according to The Environmental Protection Agency (EPA).
Brand Name: Vulcanchem
CAS No.: 99-65-0
VCID: VC20857027
InChI: InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H
SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C6H4N2O4
C6H4N2O4
C6H4(NO2)2
Molecular Weight: 168.11 g/mol

1,3-Dinitrobenzene

CAS No.: 99-65-0

Cat. No.: VC20857027

Molecular Formula: C6H4N2O4
C6H4N2O4
C6H4(NO2)2

Molecular Weight: 168.11 g/mol

* For research use only. Not for human or veterinary use.

1,3-Dinitrobenzene - 99-65-0

Specification

Description M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999)
1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin.
m-Dinitrobenzene can cause male reproductive toxicity according to The Environmental Protection Agency (EPA).
CAS No. 99-65-0
Molecular Formula C6H4N2O4
C6H4N2O4
C6H4(NO2)2
Molecular Weight 168.11 g/mol
IUPAC Name 1,3-dinitrobenzene
Standard InChI InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H
Standard InChI Key WDCYWAQPCXBPJA-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Boiling Point 556 °F at 756 mmHg (NTP, 1992)
302.8 °C @ 770 mm Hg
300-303 °C
572 °F
Colorform Yellowish crystals
Colorless to yellow, rhombic needles or plates
Pale white or yellow, crystalline solid.
Flash Point 302 °F (NIOSH, 2024)
302 °F
302 °F (CLOSED CUP)
149 °C
Melting Point 194 °F (NTP, 1992)
89-90 °C
90 °C
192 °F

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator